(E)-N-[3,5-bis(trifluoromethyl)phenyl]-3-[4-(2-methylpropyl)phenyl]prop-2-enamide
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Description
(E)-N-[3,5-bis(trifluoromethyl)phenyl]-3-[4-(2-methylpropyl)phenyl]prop-2-enamide is a useful research compound. Its molecular formula is C21H19F6NO and its molecular weight is 415.379. The purity is usually 95%.
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Scientific Research Applications
Inhibition of NF-κB and AP-1 Gene Expression
This compound and its analogues have been studied for their ability to inhibit transcription mediated by NF-κB and AP-1 transcription factors. Such inhibitors are essential for understanding cellular mechanisms and developing treatments for diseases where these pathways are dysregulated. The structure-activity relationship (SAR) studies have been pivotal in improving potential oral bioavailability and understanding the critical functional groups for activity (Palanki et al., 2000).
Synthesis of Mappicine Ketone
The compound has been used in the synthesis of mappicine ketone, showcasing its versatility in synthetic organic chemistry. This synthesis illustrates the compound's role in aryl radical cyclization, a method that can be applied to produce complex molecules of interest in pharmaceutical research and development (Kato et al., 2003).
Development of Fluorinated Polyimides
Research has also focused on using related compounds to develop fluorinated polyimides with specific properties, such as low dielectric constants, high thermal stability, and optical transparency. These materials are critical in electronics, aerospace, and other high-tech industries for their insulating properties and thermal resistance (Chung et al., 2006; Tao et al., 2009).
Advanced Materials Development
The chemical has been employed in the development of advanced materials such as rigid-rod polyamide, polyimides, and polyazomethine with phenyl pendent groups. These materials exhibit exceptional solubility, thermal stability, and mechanical properties, making them suitable for various industrial applications (Spiliopoulos & Mikroyannidis, 1996).
Novel Fluorinated Aromatic Polyamides
Additionally, related research has been conducted on synthesizing novel fluorinated aromatic polyamides from compounds with similar chemical structures. These polyamides have shown to possess high solubility, thermal stability, and mechanical strength, attributes that are desirable in high-performance materials used in electronics, coatings, and composites (Hsiao & Chen, 2003).
Properties
IUPAC Name |
(E)-N-[3,5-bis(trifluoromethyl)phenyl]-3-[4-(2-methylpropyl)phenyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19F6NO/c1-13(2)9-15-5-3-14(4-6-15)7-8-19(29)28-18-11-16(20(22,23)24)10-17(12-18)21(25,26)27/h3-8,10-13H,9H2,1-2H3,(H,28,29)/b8-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEEJVSBJDWVVJY-BQYQJAHWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=CC=C(C=C1)C=CC(=O)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)CC1=CC=C(C=C1)/C=C/C(=O)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19F6NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.